N-[3-chloro-4-(1-piperidinyl)phenyl]-2-fluorobenzamide

• IUPAC Name: N-(3-chloro-4-piperidin-1-ylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C18H18ClFN2O/c19-15-12-13(8-9-17(15)22-10-4-1-5-11-22)21-18(23)14-6-2-3-7-16(14)20/h2-3,6-9,12H,1,4-5,10-11H2,(H,21,23)
• InChI Key: TWKANZPCIQXCJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3F)Cl
• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol

Description

N-[3-chloro-4-(1-piperidinyl)phenyl]-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H18ClFN2O and its molecular weight is 332.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 332.1091691 g/mol and the complexity rating of the compound is 403. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeled Antagonists for Neurotransmitter Receptor Studies

N-[3-chloro-4-(1-piperidinyl)phenyl]-2-fluorobenzamide derivatives, such as [18F]p-MPPF, have been extensively used in the study of serotonin (5-HT1A) receptors using Positron Emission Tomography (PET). These compounds are valuable tools for investigating serotonergic neurotransmission in various animal models and humans, providing insights into the function of serotonin in the brain. The development of these radiolabeled antagonists enables researchers to visualize and quantify receptor binding sites, offering a non-invasive method to study the role of serotonin in psychiatric disorders and the effects of pharmacological treatments (Plenevaux et al., 2000; Plenevaux et al., 2000).

Metabolite Identification and Drug Development

Studies have identified the metabolites of compounds similar to this compound in human urine, plasma, and feces, providing critical information for drug development. Understanding the metabolic pathways, transporter-mediated renal and hepatic excretion, and the inhibitory potential of metabolites on various transporters is essential for predicting drug interactions and side effects. This research aids in the development of safer and more effective therapeutic agents by optimizing pharmacokinetic properties and minimizing adverse effects (Umehara et al., 2009).

Synthetic Methodologies and Chemical Analysis

The synthesis and characterization of compounds structurally related to this compound have been the focus of several studies. These works detail the development of practical and scalable synthetic routes, contributing to the field of organic chemistry by providing efficient methods for producing complex molecules. The research encompasses various aspects of synthesis, including the identification of key intermediates, optimization of reaction conditions, and the application of these methodologies in the synthesis of potential therapeutic agents. The findings from these studies are instrumental in advancing synthetic chemistry techniques and facilitating the production of novel compounds for further pharmacological evaluation (Yoshida et al., 2014).